N,N-Diethylsalicylamide

• IUPAC Name: N,N-diethyl-2-hydroxybenzamide
• InChI: InChI=1S/C11H15NO2/c1-3-12(4-2)11(14)9-7-5-6-8-10(9)13/h5-8,13H,3-4H2,1-2H3
• InChI Key: ZVYXEXAXXWINEH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC=C1O
• Molecular Formula: C11H15NO2
• DSSTOX Substance ID: DTXSID20172915
• Molecular Weight: 193.24 g/mol
• CAS RN: 19311-91-2

Description

The compound N,N-Diethylsalicylamide appears to be related to the family of salicylamide derivatives, which are known for their coordination with metal ions, particularly copper(II). These compounds are of interest due to their complex formation capabilities and potential applications in various fields, including medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of related compounds, such as N-(2-pyridylmethyl)salicylamide, involves the aminolysis of methyl salicylate with amines like 2-picolylamine, as described in the synthesis of the title compound in paper . Although the exact synthesis of this compound is not detailed in the provided papers, it can be inferred that similar synthetic routes could be employed, possibly involving the reaction of salicylic acid derivatives with diethylamine under suitable conditions.

Molecular Structure Analysis

The molecular structure of complexes involving salicylamide derivatives is characterized by coordination with metal ions. For instance, the [Cu(4-fluorosalicylate)2(N,N-diethylnicotinamide)2(H2O)2] complex exhibits a tetragonal bipyramidal geometry with copper(II) ion coordination. The copper ion is coordinated by a pair of 4-fluorosalicylate anions and a pair of N,N-diethylnicotinamide molecules in trans positions, along with two water molecules in axial positions . This suggests that this compound could similarly coordinate with metal ions in a complex molecular structure.

Chemical Reactions Analysis

The chemical reactivity of salicylamide derivatives in the presence of metal ions is highlighted by the formation of mixed-ligand complexes. In the copper(II)–4-fluorosalicylic acid–N,N-diethylnicotinamide system, the formation of various complexes such as [CuH-1AB2] and [CuH-1A] at neutral pH, and [CuA2B2] and [CuB] at lower pH values, is observed . These findings indicate that this compound could also participate in similar chemical reactions, forming stable complexes with metal ions under different pH conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of salicylamide derivatives are closely related to their molecular structure and the nature of their coordination with metal ions. The complexes formed exhibit specific spectroscopic characteristics, such as IR, Vis–UV, and EPR spectra, which are used to characterize and confirm their structure . The octahedral copper(II) stereochemistry is common among these complexes, and the presence of water molecules in axial positions is a recurring feature . The polymorphism and supramolecular isomerism observed in these complexes suggest that this compound could exhibit similar properties, potentially leading to diverse applications based on its physical and chemical behavior.

Scientific Research Applications

1. Chemical Modifications and Analgesic Activity

N,N-Diethylsalicylamide, as a derivative of salicylamide, has been studied for its potential in altering toxicity and analgetic potency. Modifications in its chemical structure, such as N-methylation, N-ethylation, or N,N-diethylation, influence its toxicity and analgetic activity, although these changes do not always correspond equivalently. This compound, in particular, was noted to usually cause an increase in toxicity without a corresponding increase in analgetic potency (Way et al., 1953).

2. Pharmacology and Binding Inhibition

The compound has been involved in pharmacological research, particularly relating to its binding properties. For instance, certain this compound derivatives were synthesized and evaluated for their ability to displace [3H]spiperone from striatal preparations in rat brains. The research pointed towards a significant potential in pharmacological activity and the specific structural requirements for optimal activity (de Paulis et al., 1986).

3. Catalyst in Organic Synthesis

This compound has been used as a ligand in copper-catalyzed amination reactions, proving to be efficient and offering compatibility with a variety of functional groups. This showcases its utility in the field of organic synthesis, where it's used to facilitate certain types of chemical reactions (Kwong & Buchwald, 2003).

4. Guanidinylation of Aryl Iodides

In another application within organic chemistry, this compound served as an effective catalyst/ligand system for the copper-catalyzed cross-coupling reaction of guanidine nitrate with aryl iodides. This process was utilized for the formation of N,N'-disubstituted guanidines, which are considered as potential therapeutics for strokes (Cortes-Salva et al., 2010).

Mechanism of Action

While the exact mechanism of action for “N,N-Diethylsalicylamide” is not available, it’s worth noting that it has been used in Ullmann–Goldberg reactions for N-arylation of both aliphatic and aryl amines.

Safety and Hazards

“N,N-Diethylsalicylamide” is harmful if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. In case of contact, it’s advised to wash off immediately with plenty of water. If swallowed, it’s recommended to call a poison center or doctor.

Future Directions

“N,N-Diethylsalicylamide” has been reported for N-arylation of both aliphatic and aryl amines in Ullmann–Goldberg reactions. This suggests that it could have significant implications for future ligand development for the Ullmann–Goldberg reaction.

Q & A

Q1: How does the structure of N,N-Diethylsalicylamide relate to its susceptibility to hydrolysis?

A2: Research suggests that the presence of a carboxylate side group in structurally similar amides plays a crucial role in their hydrolysis. [] While this compound itself lacks a carboxylate group, studies comparing its hydrolysis to N,N-diethyl-3,6-difluorophthalamic acid and N,N-dimethylsuccinamic acid (which do have carboxylate groups) reveal important insights. These carboxylate-containing amides readily undergo hydrolysis, indicating that the carboxylate group likely facilitates the process, potentially through intramolecular nucleophilic attack. The absence of this group in this compound suggests it might be less susceptible to hydrolysis under similar conditions.